
Application Notes and Protocols: Preparing
GSK2945 Hydrochloride Stock Solution

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: GSK2945 hydrochloride

Cat. No.: B10819742

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
GSK2945 is a potent and specific antagonist of the nuclear receptor Rev-erbα, a key

component of the circadian clock machinery. As a hydrochloride salt, GSK2945 offers improved

stability for research applications. Accurate preparation of stock solutions is paramount for

ensuring reproducible experimental results. This document provides a detailed protocol for the

preparation, storage, and handling of GSK2945 hydrochloride stock solutions for in vitro and

in vivo studies.

Chemical Properties and Data
A summary of the key physicochemical properties of GSK2945 hydrochloride is presented in

the table below. This information is essential for accurate concentration calculations and for

understanding the compound's general characteristics.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b10819742#bc-rfq
https://www.benchchem.com/product/b10819742/docs?utm_src=pdf-body#application-notes-and-protocols-preparing-gsk2945-hydrochloride-stock-solution
https://www.benchchem.com/product/b10819742/docs?utm_src=pdf-body#application-notes-and-protocols-preparing-gsk2945-hydrochloride-stock-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10819742?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Name

N-[(4-chloro-2-methylphenyl)methyl]-N-[(4-

chlorophenyl)methyl]-5-nitro-2-

thiophenemethanamine, hydrochloride

CAS Number 1438071-12-5 (free base)

Molecular Formula C₂₀H₁₉Cl₃N₂O₂S

Molecular Weight 457.79 g/mol

Appearance Solid powder

Purity >95%

Solubility Soluble in DMSO

Storage (Powder) -20°C for up to 3 years

Storage (in Solvent) -80°C for up to 1 year

Experimental Protocols
Materials

GSK2945 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Analytical balance

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
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Protocol 1: Preparation of a 10 mM DMSO Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of GSK2945 hydrochloride
in DMSO.

Calculation:

To prepare a 10 mM stock solution, you will need to dissolve 4.578 mg of GSK2945
hydrochloride in 1 mL of DMSO.

Calculation: 457.79 g/mol (Molecular Weight) * 0.010 mol/L (Desired Molarity) * 0.001 L

(Desired Volume) = 0.004578 g = 4.578 mg.

Weighing:

Carefully weigh out 4.578 mg of GSK2945 hydrochloride powder using an analytical

balance in a chemical fume hood.

Dissolution:

Transfer the weighed powder to a sterile microcentrifuge tube.

Add 1 mL of anhydrous DMSO to the tube.

Cap the tube tightly and vortex for 1-2 minutes until the powder is completely dissolved.

If necessary, sonicate the solution for 5-10 minutes to aid dissolution. Visually inspect the

solution to ensure it is clear and free of any particulate matter.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

light-protected microcentrifuge tubes. This will prevent repeated freeze-thaw cycles and

exposure to light, which can degrade the compound.

Store the aliquots at -80°C for long-term storage (up to 1 year). For short-term storage,

aliquots can be kept at -20°C.
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Protocol 2: Preparation of a Working Solution for In Vitro
Experiments
This protocol describes the dilution of the 10 mM DMSO stock solution to a final working

concentration for cell-based assays.

Determine Final Concentration:

Decide on the final concentration of GSK2945 hydrochloride required for your

experiment (e.g., 10 µM).

Serial Dilution:

Perform a serial dilution of the 10 mM stock solution using cell culture medium to achieve

the desired final concentration.

Example for a 10 µM working solution:

Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 999 µL of

cell culture medium to get a 10 µM solution.

Ensure the final concentration of DMSO in the cell culture medium is low (typically ≤ 0.1%)

to avoid solvent-induced cytotoxicity.

Safety and Handling
Wear appropriate personal protective equipment (PPE), including a lab coat, chemical-

resistant gloves, and safety glasses, when handling GSK2945 hydrochloride and DMSO.

Handle the powdered form of the compound in a chemical fume hood to minimize the risk of

inhalation.

DMSO is a powerful solvent that can facilitate the absorption of other chemicals through the

skin. Avoid direct contact with skin and eyes.

Consult the Material Safety Data Sheet (MSDS) for GSK2945 hydrochloride for

comprehensive safety information. In the absence of a specific MSDS, handle with the

caution appropriate for a novel chemical compound.
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Signaling Pathway and Experimental Workflow
GSK2945 hydrochloride is an antagonist of Rev-erbα, a nuclear receptor that plays a crucial

role in regulating the circadian clock and metabolism. Rev-erbα acts as a transcriptional

repressor by binding to Rev-erb Response Elements (ROREs) in the promoter regions of its

target genes, including Bmal1. By antagonizing Rev-erbα, GSK2945 can de-repress the

expression of these target genes.
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GSK2945 Hydrochloride Stock Solution Preparation Workflow
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Caption: Workflow for preparing GSK2945 hydrochloride stock solution.
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GSK2945 Hydrochloride Mechanism of Action
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Caption: Simplified signaling pathway of GSK2945 hydrochloride.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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